Delbonine

• IUPAC Name: [11-ethyl-9,16-dihydroxy-6,8,18-trimethoxy-13-(methoxymethyl)-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-4-yl] acetate
• InChI: InChI=1S/C27H43NO8/c1-7-28-12-24(13-32-3)9-8-18(30)26-16-10-15-17(33-4)11-25(35-6,19(16)20(15)36-14(2)29)27(31,23(26)28)22(34-5)21(24)26/h15-23,30-31H,7-13H2,1-6H3
• InChI Key: UTQKGBDSCRMUJO-UHFFFAOYSA-N
• Canonical SMILES: CCN1CC2(CCC(C34C2C(C(C31)(C5(CC(C6CC4C5C6OC(=O)C)OC)OC)O)OC)O)COC
• Molecular Formula: C27H43NO8
• DSSTOX Substance ID: DTXSID70915132
• Molecular Weight: 509.6 g/mol
• CAS RN: 95066-33-4

Description

Delbonine is a synthetic compound that belongs to the class of compounds known as benzimidazoles. It has been used in scientific research for many years due to its unique properties and effects.

Mechanism of Action

Delbonine works by inhibiting the activity of certain enzymes that are involved in the processes of DNA replication and protein synthesis. This inhibition leads to the disruption of these processes, ultimately leading to the death of the cell. Delbonine has also been shown to have antiviral properties, which may be due to its ability to inhibit viral replication.
Biochemical and Physiological Effects:
Delbonine has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of DNA polymerase, which is involved in DNA replication. It has also been shown to inhibit the activity of ribosomes, which are involved in protein synthesis. Additionally, Delbonine has been shown to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

Delbonine has several advantages for use in lab experiments. It is relatively easy to synthesize and is readily available. It also has a well-established mechanism of action, making it a useful tool for studying various biological processes. However, Delbonine also has some limitations. It can be toxic to cells at high concentrations, which can limit its usefulness in certain experiments. Additionally, its effects can be difficult to interpret, as they can vary depending on the cell type and experimental conditions.

Future Directions

There are several future directions for research on Delbonine. One area of interest is the development of new synthetic methods for Delbonine, which could lead to improved yields and purity. Another area of interest is the identification of new targets for Delbonine, which could expand its usefulness in the study of various biological processes. Additionally, there is interest in exploring the potential therapeutic applications of Delbonine, particularly in the treatment of cancer and viral infections.
Conclusion:
Delbonine is a synthetic compound that has been extensively used in scientific research due to its unique properties and effects. It has a well-established synthesis method and mechanism of action, making it a useful tool for studying various biological processes. While it has several advantages for use in lab experiments, it also has some limitations that must be considered. There are several future directions for research on Delbonine, which could lead to improved understanding of its properties and potential therapeutic applications.

Scientific Research Applications

Delbonine has been extensively used in scientific research due to its unique properties and effects. It has been used in the study of various biological processes, including protein synthesis, DNA replication, and cell division. It has also been used in the study of various diseases, including cancer and viral infections.